Cas no 2138250-92-5 (N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide)

• Product Name: N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide
• CAS No: 2138250-92-5
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• MDL: MFCD31601134
• CID: 5610251
• PubChem ID: 165487143
• Update Time: 2025-06-13

N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-842295
• N-(4-{2-[(pentan-3-yl)amino]ethyl}phenyl)acetamide
• 2138250-92-5
• N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide

• MDL： MFCD31601134
• Inchi： 1S/C15H24N2O/c1-4-14(5-2)16-11-10-13-6-8-15(9-7-13)17-12(3)18/h6-9,14,16H,4-5,10-11H2,1-3H3,(H,17,18)
• InChI Key： XFFRWOPAWGSYOV-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)CCNC(CC)CC

Computed Properties

• Exact Mass: 248.188863393g/mol
• Monoisotopic Mass: 248.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide

Professional Introduction to N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide and Its CAS No. 2138250-92-5

N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide, a compound with the CAS number 2138250-92-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide incorporates a phenyl ring substituted with an amine group, which is further linked to a pentan-3-yl chain and an acetamide moiety. Such a configuration suggests a high degree of flexibility and reactivity, making it a promising candidate for various biochemical interactions.

The synthesis and characterization of this compound have been the focus of recent research efforts aimed at exploring its pharmacological properties. The presence of the pentan-3-yl side chain not only contributes to the compound's solubility but also influences its binding affinity to biological targets. This aspect has been particularly intriguing for researchers working on developing novel therapeutic agents, as it allows for fine-tuning of the compound's pharmacokinetic profile.

Recent studies have highlighted the importance of acetylamide derivatives in medicinal chemistry. Acetamides are known for their ability to modulate enzyme activity and interact with biological receptors, making them valuable scaffolds for drug design. In the case of N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide, the acetamide group is positioned strategically within the molecule, which could enhance its interaction with target proteins. This has led to investigations into its potential as an inhibitor or modulator of various enzymes involved in metabolic pathways and signal transduction.

The phenyl ring in N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide is another critical feature that contributes to its pharmacological potential. Phenyl derivatives are widely recognized for their role in pharmaceuticals due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. The specific substitution pattern on the phenyl ring, combined with the flexible pentan-3-yl chain, suggests that this compound could exhibit selectivity towards certain enzymes or receptors, minimizing off-target effects.

One of the most exciting aspects of N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide is its potential application in addressing complex diseases. Current research is exploring its efficacy in models of inflammation, pain management, and neurodegenerative disorders. The compound's ability to interact with multiple biological pathways makes it a versatile tool for investigating disease mechanisms and developing combination therapies. For instance, studies have shown that acetylamide derivatives can influence inflammatory pathways by modulating the activity of key enzymes such as COX and LOX.

The synthesis of N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide has been optimized to ensure high yield and purity, which are essential for preclinical and clinical studies. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. These efforts have resulted in a compound that is well-suited for further investigation into its pharmacological properties.

In conclusion, N-(4-{2-(pentan-3-yl)aminoethyl}phenyl)acetamide represents a promising candidate for future pharmaceutical applications. Its unique structural features, combined with recent advancements in drug discovery, position it as a valuable tool for investigating various diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing innovative treatments that address unmet medical needs.